Cas no 5131-66-8 (1-BUTOXY-2-PROPANOL)

• Product Name: 1-BUTOXY-2-PROPANOL
• CAS No: 5131-66-8
• Molecular Formula: C₇H₁₆O₂
• Molecular Weight: 132.20074
• MDL: MFCD00021904
• CID: 368641
• PubChem ID: 87563842

1-BUTOXY-2-PROPANOL Properties

Names and Identifiers

• 1-BUTOXY-2-PROPANOL
• PROPYLENE GLYCOL 1-MONOBUTYL ETHER
• PROPYLENE GLYCOL MONOBUTYL ETHER
• PROPYLENE GLYCOL NORMAL BUTYL ETHER
• PNB
• ARCOSOLV(R) PNB
• 1,2-PROPYLENE GLYCOL 1-MONOBUTYL ETHER
• 1-butoxy-2-propano
• 1-butoxypropan-2-ol
• 2-Propanol, 1-butoxy-
• DOWANOL® PnB
• 1,2-propylene glycol-1-monobutyl ether
• 1,2-propylene glycol-1-monobutyl

• MDL： MFCD00021904
• InChIKey： RWNUSVWFHDHRCJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16O2/c1-3-4-5-9-6-7(2)8/h7-8H,3-6H2,1-2H3
• SMILES： CCCCOCC(C)O

Computed Properties

• Exact Mass: 132.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 132.11503
• Heavy Atom Count: 9
• Complexity: 54.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 1.18390
• PSA: 29.46000
• Refractive Index: n20/D 1.416(lit.)
• Boiling Point: 170°C(lit.)
• Melting Point: -15.45°C (estimate)
• Vapor Pressure: 0.4±0.7 mmHg at 25°C
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.885 g/mL at 25 °C

1-BUTOXY-2-PROPANOL Security Information

• Symbol:
• RTECS：UA7700000
• WGK Germany：1
• Safety Term：3.2
• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3.2
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1987
• Hazard Statement： H227-H313-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 36/38
• Signal Word：Warning
• HazardClass：3.2

1-BUTOXY-2-PROPANOL Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%